3-{[(1-Methyl-1H-pyrazol-3-YL)amino]methyl}phenol

• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 3-[[(1-methylpyrazol-3-yl)amino]methyl]phenol
• InChI: InChI=1S/C11H13N3O/c1-14-6-5-11(13-14)12-8-9-3-2-4-10(15)7-9/h2-7,15H,8H2,1H3,(H,12,13)
• InChI Key: XLWUXESYJWKWON-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)NCC2=CC(=CC=C2)O

Description

3-{[(1-Methyl-1H-pyrazol-3-YL)amino]methyl}phenol is a phenolic derivative featuring a pyrazole ring substituted with a methyl group at the 1-position and linked via an aminomethyl bridge to a phenol moiety. Its molecular formula is C₁₁H₁₃N₃O, with a molar mass of 203.24 g/mol. The compound’s structure enables hydrogen bonding through its phenolic -OH group and the pyrazole N-H, making it relevant in supramolecular chemistry and drug design .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(1-Methyl-1H-pyrazol-3-YL)amino]methyl}phenol typically involves the reaction of 1-methyl-1H-pyrazole-3-amine with a suitable phenolic compound under controlled conditions. The reaction often requires the presence of a base to facilitate the formation of the aminomethyl linkage. Common solvents used in this synthesis include tetrahydrofuran (THF) and dimethyl sulfoxide (DMSO) .

Industrial Production Methods

Industrial production methods for this compound may involve multi-step synthesis processes that ensure high yield and purity. These methods often utilize automated reactors and continuous flow systems to optimize reaction conditions and scale up production efficiently .

Chemical Reactions Analysis

Types of Reactions

3-{[(1-Methyl-1H-pyrazol-3-YL)amino]methyl}phenol can undergo various types of chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The compound can be reduced to form corresponding hydroxy derivatives.

Substitution: The aminomethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions.

Major Products

The major products formed from these reactions include quinones, hydroxy derivatives, and substituted pyrazoles .

Scientific Research Applications

3-{[(1-Methyl-1H-pyrazol-3-YL)amino]methyl}phenol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the design of enzyme inhibitors and receptor modulators.

Industry: Utilized in the development of new materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 3-{[(1-Methyl-1H-pyrazol-3-YL)amino]methyl}phenol involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can form hydrogen bonds and other interactions with these targets, leading to modulation of their activity. The pathways involved may include inhibition of enzyme activity or alteration of receptor signaling .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

Key Analogs:

3-{[(1-sec-butyl-1H-pyrazol-3-yl)amino]methyl}phenol (CAS: 1855949-07-3) Molecular Formula: C₁₄H₂₀ClN₃O Molar Mass: 281.78 g/mol Substituent: sec-butyl (bulkier, hydrophobic) .

5-Amino-3-hydroxy-1H-pyrazol-1-yl)(2,4-diamino-3-cyanothiophene-5-yl)methanone (7a) Key Features: Thiophene ring, cyano group, and multiple amino groups .

5-Amino-3-hydroxy-1H-pyrazol-1-yl)(ethyl 2,4-diaminothiophene-5-yl-3-carboxylate)methanone (7b) Key Features: Ester functionality, thiophene ring .

Comparative Analysis:

Property	Target Compound	3-{[(1-sec-butyl-1H-pyrazol-3-yl)amino]methyl}phenol	Compound 7a	Compound 7b
Molecular Weight	203.24 g/mol	281.78 g/mol	~300 g/mol (estimated)	~320 g/mol (estimated)
Substituent	Methyl (small, polar)	sec-butyl (bulky, hydrophobic)	Cyano (polar), thiophene	Ester (polar), thiophene
Hydrogen Bonding	Phenol -OH, pyrazole N-H	Reduced H-bonding due to steric hindrance	Multiple -NH₂, -CN groups	-NH₂, ester C=O
Solubility	Moderate (polar solvents)	Lower (hydrophobic substituent)	Low (cyano/thiophene)	Moderate (ester group)
Synthetic Route	Not specified in evidence	Similar aminomethylation	Gewald reaction with sulfur	Gewald reaction with sulfur

Hydrogen Bonding and Crystal Packing

The target compound’s phenol group facilitates strong O-H···N hydrogen bonds, while the pyrazole N-H can act as a donor. In contrast, the sec-butyl analog’s bulky substituent disrupts crystal packing, likely reducing melting points and solubility . Compounds 7a and 7b exhibit extended H-bond networks via cyano/amino or ester groups, leading to distinct supramolecular architectures .

Biological Activity

3-{[(1-Methyl-1H-pyrazol-3-YL)amino]methyl}phenol, also known by its CAS number 1006445-78-8, is a compound that has garnered attention for its potential biological activities, particularly in antimicrobial and anticancer applications. This article explores the biological activity of this compound, focusing on its mechanisms, efficacy, and relevant research findings.

• Molecular Formula : C11H13N3O
• Molecular Weight : 203.24 g/mol
• CAS Number : 1006445-78-8

Antimicrobial Activity

Research indicates that derivatives of pyrazole compounds exhibit significant antimicrobial properties. In a study evaluating various pyrazole derivatives, it was found that certain compounds demonstrated strong inhibitory effects against common pathogens such as Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values for these derivatives ranged from $0.22$ to $0.25\,\mu g/mL$, highlighting their potential as effective antimicrobial agents .

Table 1: Antimicrobial Efficacy of Pyrazole Derivatives

Compound	MIC (μg/mL)	Activity
4a	0.22	Strong
5a	0.23	Strong
7b	0.25	Strong
10	Not specified	Moderate
13	Not specified	Moderate

These findings suggest that the presence of the pyrazole moiety contributes significantly to the antimicrobial activity of these compounds.

Anticancer Activity

The anticancer potential of 3-{[(1-Methyl-1H-pyrazol-3-YL)amino]methyl}phenol has also been investigated. In vitro studies have shown that related pyrazole derivatives can induce cytotoxic effects in various cancer cell lines. For example, novel derivatives have been tested against colorectal cancer cell lines, demonstrating promising results with lower cytotoxicity to healthy cells compared to standard chemotherapeutic agents like cisplatin .

Case Study: Cytotoxicity in Cancer Cells

In a recent study, a derivative similar to 3-{[(1-Methyl-1H-pyrazol-3-YL)amino]methyl}phenol exhibited a half-maximal inhibitory concentration (IC50) of $58.4\,\mu M$ against HT29 colorectal cancer cells. This activity was comparable to established drugs while showing better selectivity for cancer cells over normal human dermal fibroblasts .

The biological activity of this compound is believed to be mediated through several mechanisms:

• Inhibition of Enzyme Activity : Pyrazole derivatives often interfere with specific enzymes involved in pathogen metabolism or cancer cell proliferation.
• Disruption of Membrane Integrity : Some studies indicate that these compounds can disrupt bacterial cell membranes, leading to cell lysis.
• Induction of Apoptosis : In cancer cells, certain derivatives may trigger apoptotic pathways, leading to programmed cell death.

Q & A

Basic: What are the common synthetic routes for preparing 3-{[(1-Methyl-1H-pyrazol-3-YL)amino]methyl}phenol, and how are intermediates characterized?

The compound is typically synthesized via Mannich reactions or condensation reactions . For example, Mannich reactions involving phenolic substrates and pyrazole derivatives (e.g., 4-chloro-2-(1H-pyrazol-3-yl)phenol) yield intermediates functionalized with aminomethyl groups . Condensation of propenones with hydrazine derivatives in ethanol/acetic acid mixtures is another route, producing pyrazoline analogs . Intermediates are characterized using spectral techniques (NMR, IR, mass spectrometry) and elemental analysis to confirm purity and structural integrity .

Basic: What spectroscopic techniques are critical for confirming the structure of this compound?

Key methods include:

• 1H/13C NMR : To identify proton environments (e.g., aromatic protons, methyl groups) and carbon frameworks.
• IR spectroscopy : Detects functional groups (e.g., O–H stretch at ~3200 cm⁻¹ for phenolic –OH, C–N stretches for pyrazole rings) .
• Mass spectrometry : Validates molecular weight and fragmentation patterns (e.g., ESI-MS for high-resolution data) .
• Single-crystal X-ray diffraction (advanced): Resolves bond angles, dihedral angles, and hydrogen-bonding networks in crystalline forms .

Advanced: How can X-ray crystallography resolve structural ambiguities in pyrazole derivatives?

X-ray crystallography provides atomic-level resolution of molecular geometry. For example, in 2-[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-5-yl]phenol, dihedral angles between aromatic rings and hydrogen-bonding interactions (e.g., O–H···N) were quantified, clarifying steric and electronic effects . This technique is indispensable for validating computational models (e.g., DFT calculations) and resolving discrepancies in spectroscopic data .

Advanced: What strategies optimize multi-step synthesis of derivatives with enhanced bioactivity?

• Modular synthesis : Introduce substituents (e.g., methoxy, chloro) at specific positions to modulate electronic properties. For example, triazolothiadiazole derivatives were synthesized by reacting pyrazole intermediates with thiosemicarbazides, followed by cyclization .
• Catalyst screening : Use triethylamine or acetic acid to enhance reaction efficiency in ethanol-based systems .
• Purification : Column chromatography (silica gel) and recrystallization (ethanol/water) ensure high purity (>95%) for pharmacological testing .

Biological: How to design assays for evaluating pharmacological properties?

• In vitro antibacterial assays : Use gram-positive (e.g., S. aureus) and gram-negative (e.g., E. coli) strains with agar dilution methods to determine MIC values .
• Anti-inflammatory testing : Measure COX-2 inhibition via ELISA or carrageenan-induced paw edema models in rodents .
• Analgesic activity : Employ hot-plate or acetic acid writhing tests, comparing latency periods against controls like aspirin .

Data Analysis: How to address contradictions in biological activity data?

• Dose-response reevaluation : Confirm activity trends across multiple concentrations.
• Structural analogs : Compare bioactivity of derivatives (e.g., 3-methyl vs. phenyl substitutions) to identify SAR patterns .
• Meta-analysis : Review prior studies (e.g., pyrazole coordination chemistry) to contextualize results and refine hypotheses .

Environmental: What methodologies assess the environmental fate of this compound?

• Partitioning studies : Measure log Kow (octanol-water coefficient) to predict bioaccumulation potential.
• Degradation assays : Hydrolysis/photolysis under controlled pH and UV light to determine half-lives .
• Ecotoxicity screening : Use Daphnia magna or algae growth inhibition tests to evaluate acute/chronic toxicity .

Theoretical: How to integrate computational methods with experimental data?

• DFT calculations : Optimize molecular geometries and predict vibrational spectra (IR) or NMR chemical shifts for comparison with experimental data .
• Molecular docking : Simulate binding interactions with target proteins (e.g., COX-2) to rationalize bioactivity and guide synthetic modifications .